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Compound of Interest

Compound Name: 1,3,5-Benzenetricarboxylic acid

Cat. No.: B108450 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a thorough examination of the core physical and

chemical properties of trimesic acid (benzene-1,3,5-tricarboxylic acid). Designed for

researchers, scientists, and professionals in drug development, this document consolidates

essential data, outlines detailed experimental protocols, and visualizes key processes to

facilitate a comprehensive understanding of this versatile molecule.

Core Physical and Chemical Properties
Trimesic acid, a symmetrically substituted aromatic carboxylic acid, possesses a unique

combination of properties that make it a valuable building block in various scientific and

industrial applications, including the synthesis of metal-organic frameworks (MOFs), polymers,

and pharmaceutical intermediates.[1][2]

General and Physical Properties
Trimesic acid is a white to off-white crystalline powder.[3] Its high degree of symmetry and the

presence of three carboxylic acid groups dictate its physical characteristics, such as a high

melting point and specific solubility profile.[3]

Table 1: General and Physical Properties of Trimesic Acid
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Property Value References

IUPAC Name
Benzene-1,3,5-tricarboxylic

acid

Synonyms

Trimesinic acid, 1,3,5-

Benzenetricarboxylic acid,

H3BTC

[4]

CAS Number 554-95-0 [3]

Molecular Formula C₉H₆O₆ [3]

Molecular Weight 210.14 g/mol [3]

Appearance
White to off-white crystalline

powder
[1][3]

Melting Point >300 °C (decomposes)

pKa₁ 2.12 (at 25 °C) [5]

pKa₂ 4.10 (at 25 °C) [5]

pKa₃ 5.18 (at 25 °C) [5]

Solubility
The solubility of trimesic acid is highly dependent on the solvent and temperature. It is

sparingly soluble in cold water but its solubility increases significantly in hot water and polar

organic solvents.[1]

Table 2: Solubility of Trimesic Acid in Various Solvents

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://pubmed.ncbi.nlm.nih.gov/24508892/
https://www.researchgate.net/figure/Proton-nuclear-magnetic-resonance-H-NMR-spectra-of-trimesic-acid-TMA_fig3_377729387
https://www.researchgate.net/figure/Proton-nuclear-magnetic-resonance-H-NMR-spectra-of-trimesic-acid-TMA_fig3_377729387
https://www.researchgate.net/figure/Proton-nuclear-magnetic-resonance-H-NMR-spectra-of-trimesic-acid-TMA_fig3_377729387
https://www.sinocurechem.com/trimesic-acid-cas-554-95-0-properties.html
https://www.researchgate.net/figure/Proton-nuclear-magnetic-resonance-H-NMR-spectra-of-trimesic-acid-TMA_fig3_377729387
https://www.chem.ucalgary.ca/courses/353/laboratory/meltingpoint.pdf
https://www.chem.ucalgary.ca/courses/353/laboratory/meltingpoint.pdf
https://www.chem.ucalgary.ca/courses/353/laboratory/meltingpoint.pdf
https://www.sinocurechem.com/trimesic-acid-cas-554-95-0-properties.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b108450?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solvent Solubility Temperature (°C) References

Water

Sparingly soluble in

cold water, soluble in

hot water

- [1]

Ethanol
Soluble (approx. 0.2

mg/mL)
Room Temperature [6]

Methanol Soluble Room Temperature [7]

Dimethyl Sulfoxide

(DMSO)

Soluble (approx. 25

mg/mL)
Room Temperature [6]

Dimethylformamide

(DMF)

Soluble (approx. 25

mg/mL)
Room Temperature [6]

Acetone Soluble Room Temperature [1]

Ethyl Acetate Sparingly soluble - [8]

Spectroscopic Data
Spectroscopic analysis is crucial for the identification and characterization of trimesic acid.

Table 3: Key Spectroscopic Data for Trimesic Acid

Spectroscopic Technique Key Peaks/Signals References

FT-IR (cm⁻¹)

~3400-3600 (O-H stretch,

broad), ~1720 (C=O stretch),

~1615 (C=C aromatic stretch),

~1403 (C-O stretch), ~726,

~767 (C-H out-of-plane bend)

[9]

¹H NMR (DMSO-d₆, ppm)
~8.63 (s, 3H, Ar-H), ~13.54 (s,

3H, -COOH)
[3][8]

¹³C NMR (DMSO-d₆, ppm)
~132.4 (Ar-C), ~134.0 (Ar-C-

COOH), ~166.3 (C=O)
[8][10]

UV-Vis (λmax, nm) 212 [6]
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Experimental Protocols
Detailed methodologies for key experiments are provided below to ensure reproducibility and

accuracy in research settings.

Determination of Melting Point
Objective: To determine the melting point range of trimesic acid.

Methodology:

Sample Preparation: Finely grind a small amount of dry trimesic acid powder.

Capillary Tube Filling: Pack the powdered sample into a capillary tube to a height of 2-3 mm

by tapping the sealed end of the tube on a hard surface.[11]

Apparatus Setup: Place the capillary tube into a calibrated melting point apparatus.[12]

Heating: Heat the sample rapidly to a temperature approximately 20°C below the expected

melting point. Then, decrease the heating rate to 1-2°C per minute to allow for accurate

observation.[5]

Observation: Record the temperature at which the first drop of liquid appears (onset of

melting) and the temperature at which the entire sample becomes a clear liquid (completion

of melting). This range is the melting point.[13]

Infrared (IR) Spectroscopy
Objective: To obtain the Fourier-transform infrared (FT-IR) spectrum of solid trimesic acid.

Methodology (Thin Solid Film Method):

Sample Preparation: Dissolve a small amount of trimesic acid (approx. 10 mg) in a few drops

of a volatile solvent such as acetone or methylene chloride.[14]

Film Deposition: Place a drop of the resulting solution onto a clean, dry salt plate (e.g., KBr

or NaCl).[14]
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Solvent Evaporation: Allow the solvent to evaporate completely, leaving a thin, even film of

the solid sample on the plate.[14]

Spectral Acquisition: Place the salt plate in the sample holder of the FT-IR spectrometer and

acquire the spectrum.

Data Analysis: Identify and label the characteristic absorption bands corresponding to the

functional groups present in trimesic acid.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Objective: To obtain the ¹H and ¹³C NMR spectra of trimesic acid.

Methodology:

Sample Preparation: Dissolve 5-10 mg of trimesic acid in approximately 0.6-0.7 mL of a

deuterated solvent (e.g., DMSO-d₆) in a clean, dry NMR tube.[3][15]

Homogenization: Ensure the sample is fully dissolved. If necessary, gently warm the sample

or use a vortex mixer.

Instrument Setup: Place the NMR tube in the spectrometer's probe.

Spectral Acquisition: Acquire the ¹H and ¹³C NMR spectra according to the instrument's

standard operating procedures. Use an appropriate number of scans to achieve a good

signal-to-noise ratio.

Data Processing and Analysis: Process the raw data (Fourier transform, phase correction,

and baseline correction). Reference the spectra using the residual solvent peak (for DMSO-

d₆, δ ~2.50 ppm for ¹H and δ ~39.52 ppm for ¹³C). Integrate the signals in the ¹H NMR

spectrum and identify the chemical shifts in both spectra.

Chemical Synthesis and Reactions
Trimesic acid is a versatile precursor in organic synthesis, primarily utilized for its three

carboxylic acid functional groups.

Synthesis of Trimesic Acid
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A common laboratory and industrial method for synthesizing trimesic acid involves the oxidation

of mesitylene (1,3,5-trimethylbenzene).[1]

Mesitylene
(1,3,5-Trimethylbenzene)

Trimesic Acid

Oxidation

Oxidizing Agent
(e.g., KMnO₄, HNO₃)

Trimesic Acid

Triester

 + 3 R-OH

Alcohol (R-OH)

Acid Catalyst
(e.g., H₂SO₄)

 catalysis

Water
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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